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Compound of Interest

Compound Name: 1-Pentadecanol-d31

Cat. No.: B1472713

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for handling 1-Pentadecanol-d31, a deuterated long-chain fatty
alcohol. The general toxicological and hazardous properties of a deuterated compound are
considered to be similar to its non-deuterated counterpart.[1] Therefore, the safety precautions
for 1-Pentadecanol are applicable to 1-Pentadecanol-d31.

Emergency Procedures:
In the event of exposure or a spill, immediate action is crucial.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If irritation
develops and persists, get medical attention.[3]

 Inhalation: Move to fresh air. If symptoms develop or persist, call a physician.[3]

 Ingestion: Rinse mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[2][3]

o Spills: For small spills, sweep up the solid material and shovel it into suitable containers for
disposal. Avoid dust formation. For large spills, keep unnecessary personnel away and
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prevent entry into waterways or sewers.[2][3]

Personal Protective Equipment (PPE)

The appropriate personal protective equipment must be worn when handling 1-Pentadecanol-

d31 to minimize exposure and ensure personal safety.

PPE Category

Specific Recommendations

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Skin and Body Protection

Wear a lab coat or other protective clothing to

prevent skin exposure.

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not required.
If dust formation is likely, use a NIOSH/MSHA

approved respirator.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Pentadecanol, which should be

considered when handling its deuterated form.

Property Value

Appearance White solid[2][4][5]

Melting Point 41-44 °C (106-111 °F)[4]
Boiling Point 269-271 °C (516-520 °F)[4][5]
Flash Point 112 °C (234 °F) (closed cup)[4]

Water Solubility

Insoluble
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Operational and Disposal Plans

A clear plan for the handling and disposal of 1-Pentadecanol-d31 is essential for maintaining a
safe laboratory environment.

Experimental Protocols: Step-by-Step Handling

e Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS) for 1-Pentadecanol. Work in a well-ventilated area, such as a chemical fume hood,
especially if heating the substance or if there is a potential for dust generation.

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.

» Weighing and Transfer: As 1-Pentadecanol-d31 is a solid at room temperature, carefully
weigh the required amount using a clean spatula and weighing paper or a suitable container.
Avoid creating dust.

» Dissolving: If the protocol requires a solution, add the solid to the appropriate solvent in a
fume hood.

o Storage: Store 1-Pentadecanol-d31 in a tightly closed container in a dry, cool, and well-
ventilated place.[5] Keep it away from strong oxidizing agents and strong acids.[5]

o Post-Handling: After handling, wash hands thoroughly. Clean all equipment and the work
area to prevent contamination.

Disposal Plan

Dispose of 1-Pentadecanol-d31 and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

o Waste Collection: Collect waste 1-Pentadecanol-d31 and any materials used for cleaning
up spills (e.g., absorbent pads, contaminated gloves) in a designated, labeled hazardous
waste container.

o Container Labeling: Clearly label the waste container with the chemical name ("Waste 1-
Pentadecanol-d31") and any associated hazards.
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o Storage of Waste: Store the hazardous waste container in a designated, secure area away
from incompatible materials.

» Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company. Do not dispose of 1-Pentadecanol-d31 down the drain or in the regular trash.[6]

Visual Workflow for Handling 1-Pentadecanol-d31
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Workflow for Safe Handling of 1-Pentadecanol-d31

Preparation

Review SDS

Prepare Work Area (Fume Hood)

Don Appropriate PPE

Weigh and Transfer

Perform Experiment

Post-Handling

Clean Work Area and Equipment Collect Chemical Waste
Store Unused Chemical Label Waste Container

Store Waste Securely

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Pentadecanol-d31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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